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For Researchers, Scientists, and Drug Development Professionals

Introduction
ONC212 is a small molecule of the imipridone class with demonstrated preclinical anti-cancer

activity.[1] Initially identified for its ability to induce Tumor Necrosis Factor-Related Apoptosis-

Inducing Ligand (TRAIL), its mechanism of action is now understood to be more complex,

involving the induction of an integrated stress response and the upregulation of TRAIL and its

receptor DR5.[1][2] Furthermore, ONC212 has been identified as a mitocan that targets the

mitochondrial protease ClpP, leading to impaired oxidative phosphorylation and a decrease in

mitochondrial ATP production.[1] This document provides a detailed protocol for assessing the

in vitro effects of ONC212 on cancer cell viability using the widely adopted CellTiter-Glo®

Luminescent Cell Viability Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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